Cas no 174423-24-6 (Neomillinol)

• Product Name: Neomillinol
• CAS No: 174423-24-6
• MF: C₂₀H₂₂O₄
• MW: 326.386286258698
• CID: 6710475
• Update Time: 2024-03-02

Neomillinol Chemical and Physical Properties

Names and Identifiers

• 7,2',4'-Trihydroxy-6-(1,2-dimethyl-2-propenyl)isoflavan
• Neomillinol

• Inchi： 1S/C20H22O4/c1-11(2)12(3)17-7-13-6-14(10-24-20(13)9-19(17)23)16-5-4-15(21)8-18(16)22/h4-5,7-9,12,14,21-23H,1,6,10H2,2-3H3
• InChI Key： UGWHNVINPXBBMX-UHFFFAOYSA-N
• SMILES： CC(C1C(O)=CC2=C(CC(C3C(O)=CC(O)=CC=3)CO2)C=1)C(=C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• XLogP3: 2.625

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavanols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavans Isoflavanols
• Natural Products and Extracts Plant Extracts Plant based Endosamara racemosa